Cas no 1795409-44-7 (N-[2-Hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[2-Hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1795409-44-7
• MF: C₁₅H₂₀N₄O₃
• MW: 304.344303131104
• CID: 5368676
• Update Time: 2025-07-15

N-[2-Hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C15H20N4O3/c1-15(21,8-11-4-6-12(22-3)7-5-11)10-16-14(20)13-9-19(2)18-17-13/h4-7,9,21H,8,10H2,1-3H3,(H,16,20)
• InChI Key： HTPMBBOMEJFJGV-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCC(O)(C)CC2=CC=C(OC)C=C2)=O)N=N1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.96±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on N-[2-Hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide

N-[2-Hydroxy-3-(4-Methoxyphenyl)-2-Methylpropyl]-1-Methyl-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 1795409-44-7)

The compound N-[2-Hydroxy-3-(4-Methoxyphenyl)-2-Methylpropyl]-1-Methyl-1H-1,2,3-Triazole-4-Carboxamide, identified by the CAS registry number 1795409-44-7, is a structurally complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of triazoles, which are widely studied due to their unique chemical properties and versatile applications in drug discovery, materials science, and agricultural chemistry.

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered heterocyclic aromatic compound containing three nitrogen atoms. The presence of a carboxamide group attached to the triazole ring suggests potential bioactivity, as such groups are commonly found in pharmaceutical agents. Additionally, the molecule features a hydroxyl group and a methoxyphenyl substituent, which contribute to its hydrophilic and lipophilic properties respectively. These structural elements make the compound an interesting candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of triazole-containing compounds in the development of new drugs targeting various diseases. For instance, research has shown that triazoles can act as inhibitors of enzymes involved in cancer progression or as modulators of ion channels associated with neurological disorders. The specific substitution pattern of this compound—particularly the hydroxyl and methoxyphenyl groups—may enhance its binding affinity to target proteins or improve its pharmacokinetic profile.

Moreover, the synthesis of this compound involves advanced organic chemistry techniques such as click chemistry and palladium-catalyzed cross-coupling reactions. These methods allow for efficient and selective construction of complex molecules with high purity and yield. The development of scalable synthetic routes for this compound is crucial for its potential commercialization in pharmaceutical or agrochemical industries.

In terms of applications, this compound could serve as a lead molecule in drug design programs aimed at treating conditions such as inflammation, neurodegenerative diseases, or infectious diseases. Its structural features suggest potential interactions with targets such as kinases, proteases, or G-protein coupled receptors (GPCRs). Preclinical studies would be necessary to evaluate its safety profile and efficacy in relevant disease models.

From an environmental perspective, understanding the degradation pathways and ecotoxicological effects of this compound is essential for ensuring its sustainable use. Research into its biodegradability and potential impact on aquatic ecosystems could provide valuable insights for regulatory assessments and risk management strategies.

In conclusion, N-[2-Hydroxy-3-(4-Methoxyphenyl)-2-Methylpropyl]-1-Methyl-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 1795409-44-7) represents a promising candidate for further exploration in various scientific domains. Its unique chemical structure and potential bioactivity make it an attractive target for researchers seeking innovative solutions in drug discovery and materials science.